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Compound of Interest

Compound Name: 2-Bromo-3-methylpentanoic acid

Cat. No.: B1597287 Get Quote

An In-depth Technical Guide to 2-Bromo-3-
methylpentanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Bromo-3-methylpentanoic acid, a chiral α-halogenated carboxylic acid. This

document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and fine chemical synthesis.

Chemical Identity and Physical Properties
2-Bromo-3-methylpentanoic acid, with the CAS number 42880-22-8, is a derivative of

pentanoic acid.[1][2] It is a chiral molecule and can exist as different stereoisomers, including

(2R,3R) and (2S,3S) forms.[3] The presence of a bromine atom on the alpha-carbon

significantly influences its reactivity.[3]

Quantitative Physical and Chemical Data
The table below summarizes the key physical and chemical properties of 2-Bromo-3-
methylpentanoic acid.
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Property Value Source(s)

Molecular Formula C₆H₁₁BrO₂ [1][2][3]

Molecular Weight 195.05 g/mol [1][3][4]

CAS Number 42880-22-8 [1][2]

Appearance Colorless oily liquid [2]

Boiling Point 240.5 °C at 760 mmHg [2][3]

Melting Point 38-40 °C

Density 1.432 g/cm³ [2][3]

Refractive Index 1.485 [2][3]

Flash Point 99.3 °C [2][3]

XLogP3 2.3 [1][2][4]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 3 [2]

Synthesis and Reactivity
Synthesis via Hell-Volhard-Zelinsky (HVZ) Reaction
The primary method for the synthesis of 2-Bromo-3-methylpentanoic acid is the Hell-Volhard-

Zelinsky (HVZ) reaction.[3] This reaction involves the α-bromination of 3-methylpentanoic acid.

While a detailed, published protocol specifically for 2-Bromo-3-methylpentanoic acid is not

readily available, the following general procedure for the HVZ reaction can be adapted:

Activation of the Carboxylic Acid: 3-methylpentanoic acid is treated with a catalytic amount of

phosphorus tribromide (PBr₃) to form the corresponding acyl bromide.

Enolization: The acyl bromide tautomerizes to its enol form.
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Bromination: The enol is then brominated at the α-position using bromine (Br₂).

Hydrolysis: Finally, the α-bromo acyl bromide is hydrolyzed to yield 2-Bromo-3-
methylpentanoic acid.

Careful control of reaction conditions such as temperature and stoichiometry is crucial to

maximize the yield and purity of the final product.[3]

Starting Material

Reagents

Intermediates Final Product

3-Methylpentanoic Acid 3-Methylpentanoyl Bromide+ PBr₃

PBr₃ (cat.)

Br₂

H₂O (Hydrolysis)

Enol Intermediate
Tautomerization

2-Bromo-3-methylpentanoyl Bromide
+ Br₂

2-Bromo-3-methylpentanoic Acid+ H₂O

2-Bromo-3-methylpentanoic Acid

Sₙ2 Transition State

+ Nu⁻

Nucleophile (Nu⁻)

α-Substituted Product

Bromide Ion (Br⁻)
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2-Bromo-3-methylpentanoic Acid

E2 Transition State

+ B:

Strong Base (B:)

Unsaturated Carboxylic Acid

H-B⁺ + Br⁻

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1597287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

